molecular formula C12H11NO3 B8546896 N-(cyclopropylmethyl)isatoic anhydride

N-(cyclopropylmethyl)isatoic anhydride

Cat. No.: B8546896
M. Wt: 217.22 g/mol
InChI Key: CMVNCNXRMWPIOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(cyclopropylmethyl)isatoic anhydride is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11NO3

Molecular Weight

217.22 g/mol

IUPAC Name

1-(cyclopropylmethyl)-3,1-benzoxazine-2,4-dione

InChI

InChI=1S/C12H11NO3/c14-11-9-3-1-2-4-10(9)13(12(15)16-11)7-8-5-6-8/h1-4,8H,5-7H2

InChI Key

CMVNCNXRMWPIOD-UHFFFAOYSA-N

Canonical SMILES

C1CC1CN2C3=CC=CC=C3C(=O)OC2=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Reagents: Isatoic anhydride (4.9 mmols, 0.8 g); Sodium hydride (5.9 mmols, 0.14 g); Cyclopropylmethyl bromide (5.9 mmols, 0.8 g). Yield: 0.53 g (50%), light brown solid, m.p.=122° C.-123° C.
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Synthesis routes and methods II

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Synthesis routes and methods III

Procedure details

To a solution of 20 g. isatoic anhydride in 200 ml. dimethylacetamide is added under nitrogen with stirring sodium hydride obtained from 6 g. of a 57% dispersion in mineral oil, while maintaining the temperature below 25°C. The resulting mixture is stirred at 25°C. for 1 hour and to it is added 17 g. cyclopropylmethylbromide. The mixture is then stirred at room temperature for about 20 hours. It is then poured on water. The mixture is stirred for 15 minutes, the solids collected by filtration, washed with several portions of water and then three times with 0.7 kg. of diethylether. The washed solids are dried to obtain N-(cyclopropylmethyl)isatoic anhydride, m.p. 118°-121°C.
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